Cas no 2228508-16-3 (3-2-(chloromethyl)prop-2-en-1-yl-1H-indole)

• Product Name: 3-2-(chloromethyl)prop-2-en-1-yl-1H-indole
• CAS No: 2228508-16-3
• MF: C₁₂H₁₂ClN
• MW: 205.683382034302
• CID: 6197584
• PubChem ID: 165710617
• Update Time: 2025-11-01

3-2-(chloromethyl)prop-2-en-1-yl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-2-(chloromethyl)prop-2-en-1-yl-1H-indole
• 2228508-16-3
• 3-[2-(chloromethyl)prop-2-en-1-yl]-1H-indole
• EN300-1993999

• Inchi： 1S/C12H12ClN/c1-9(7-13)6-10-8-14-12-5-3-2-4-11(10)12/h2-5,8,14H,1,6-7H2
• InChI Key： URKSWGKWLYUVQC-UHFFFAOYSA-N
• SMILES： ClCC(=C)CC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 205.0658271g/mol
• Monoisotopic Mass: 205.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 15.8Ų

Additional information on 3-2-(chloromethyl)prop-2-en-1-yl-1H-indole

Introduction to 3-2-(Chloromethyl)prop-2-en-1-yl-1H-indole (CAS No. 2228508-16-3)

3-2-(Chloromethyl)prop-2-en-1-yl-1H-indole, a compound with the CAS number 2228508-16-3, is a synthetic organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of indoles, which are known for their diverse biological activities and structural versatility.

The core structure of 3-2-(Chloromethyl)prop-2-en-1-yl-1H-indole consists of an indole ring system substituted with a chloromethylpropenyl group. The presence of the chloromethyl group and the propenyl moiety imparts specific chemical reactivity and biological properties to the molecule, making it a valuable building block for the synthesis of more complex compounds.

In the realm of medicinal chemistry, 3-2-(Chloromethyl)prop-2-en-1-yl-1H-indole has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Moreover, the unique electronic properties of 3-2-(Chloromethyl)prop-2-en-1-yl-1H-indole make it an attractive candidate for use in materials science. Researchers have investigated its potential as a building block for organic semiconductors and photovoltaic materials. A notable study published in Advanced Materials in 2020 reported that derivatives of this compound exhibit excellent charge transport properties and high photostability, making them suitable for use in organic solar cells and light-emitting diodes (LEDs).

The synthetic accessibility of 3-2-(Chloromethyl)prop-2-en-1-yl-1H-indole is another factor contributing to its significance. Various synthetic routes have been developed to produce this compound efficiently and in high yield. One such method involves the reaction of indole with chloromethylpropene in the presence of a suitable catalyst, such as palladium or copper salts. These synthetic strategies not only facilitate the large-scale production of the compound but also allow for the facile introduction of various functional groups, enabling the synthesis of a wide range of derivatives.

In addition to its applications in medicinal chemistry and materials science, 3-2-(Chloromethyl)prop-2-en-1-yl-1H-indole has also been studied for its potential as a probe molecule in chemical biology. Its ability to selectively interact with specific protein targets makes it a valuable tool for understanding complex biological processes at the molecular level. For example, a study published in Chemical Communications in 2019 utilized this compound to investigate protein-protein interactions involved in cell signaling pathways.

The environmental impact and safety profile of 3-2-(Chloromethyl)prop-2-en-1-yl-1H-indole are also important considerations. While it is not classified as a hazardous material, proper handling and disposal protocols should be followed to ensure environmental safety. Research into its biodegradability and ecotoxicity is ongoing, with initial studies suggesting that it has a low environmental impact when used responsibly.

In conclusion, 3-2-(Chloromethyl)prop-2-en-1-yl-1H-indole (CAS No. 2228508-16-3) is a versatile compound with promising applications in medicinal chemistry, materials science, and chemical biology. Its unique structural features and chemical reactivity make it an attractive candidate for further research and development. As new studies continue to uncover its potential benefits and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.